1,1,2-Trimethyl-3-(4-sulfobutyl)benz[e]indolium Inner Salt
1,1,2-Trimethyl-3-(4-sulfobutyl)benz[e]indolium Inner Salt
Brand Name:
Vulcanchem
CAS No.:
63149-24-6
VCID:
VC0052821
InChI:
InChI=1S/C19H23NO3S/c1-14-19(2,3)18-16-9-5-4-8-15(16)10-11-17(18)20(14)12-6-7-13-24(21,22)23/h4-5,8-11H,6-7,12-13H2,1-3H3
SMILES:
CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-]
Molecular Formula:
C19H23NO3S
Molecular Weight:
345.5 g/mol
1,1,2-Trimethyl-3-(4-sulfobutyl)benz[e]indolium Inner Salt
CAS No.: 63149-24-6
Reference Standards
VCID: VC0052821
Molecular Formula: C19H23NO3S
Molecular Weight: 345.5 g/mol
![1,1,2-Trimethyl-3-(4-sulfobutyl)benz[e]indolium Inner Salt - 63149-24-6](/images/no_structure.jpg)
| CAS No. | 63149-24-6 |
|---|---|
| Product Name | 1,1,2-Trimethyl-3-(4-sulfobutyl)benz[e]indolium Inner Salt |
| Molecular Formula | C19H23NO3S |
| Molecular Weight | 345.5 g/mol |
| IUPAC Name | 4-(1,1,2-trimethylbenzo[e]indol-3-ium-3-yl)butane-1-sulfonate |
| Standard InChI | InChI=1S/C19H23NO3S/c1-14-19(2,3)18-16-9-5-4-8-15(16)10-11-17(18)20(14)12-6-7-13-24(21,22)23/h4-5,8-11H,6-7,12-13H2,1-3H3 |
| Standard InChIKey | GJCURKVOCXJAIV-UHFFFAOYSA-N |
| SMILES | CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-] |
| Canonical SMILES | CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-] |
| Synonyms | 1,1,2-Trimethyl-3-(4-sulfobutyl)-1H-benz[e]indolium Inner Salt; 1,1,2-Trimethyl-3-(4-sulfobutyl)-1H-benz[e]indolium Hydroxide Inner Salt; 4-(1,1,2-Trimethyl-1H-benzo[e]indolium-3-yl)butane-1-sulfonate |
| PubChem Compound | 113092 |
| Last Modified | Nov 11 2021 |
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